Cas no 79732-51-7 ((2S,4aα,8aβ)-8β-[4-(1,1-Dimethylheptyl)-2-hydroxyphenyl]decahydro-6β-hydroxy-2β-naphthalenemethanol)

• Product Name: (2S,4aα,8aβ)-8β-[4-(1,1-Dimethylheptyl)-2-hydroxyphenyl]decahydro-6β-hydroxy-2β-naphthalenemethanol
• CAS No: 79732-51-7
• MF: C₂₆H₄₂O₃
• MW: 402.609888553619
• CID: 1798556
• PubChem ID: 9844074
• Update Time: 2024-10-27

(2S,4aα,8aβ)-8β-[4-(1,1-Dimethylheptyl)-2-hydroxyphenyl]decahydro-6β-hydroxy-2β-naphthalenemethanol Chemical and Physical Properties

Names and Identifiers

• (2S,4aα,8aβ)-8β-[4-(1,1-Dimethylheptyl)-2-hydroxyphenyl]decahydro-6β-hydroxy-2β-naphthalenemethanol
• DTXSID101016261
• AKOS040748170
• rel-(2R,4aR,6S,8S,8aS)-8-[4-(1,1-Dimethylheptyl)-2-hydroxyphenyl]decahydro-6-hydroxy-2-naphthalenemethanol
• CP 55,244
• CP55,244
• GTPL5568
• CP-55244
• (2R,4R,4aR,6S,8aS)-6-(hydroxymethyl)-4-[2-hydroxy-4-(2-methyloctan-2-yl)phenyl]-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalen-2-ol
• CP-55244, (+/-)-
• CP-55,244
• 2-Naphthalenemethanol, 8-[4-(1,1-dimethylheptyl)-2-hydroxyphenyl]decahydro-6-hydroxy-, (2R,4aR,6S,8S,8aS)-rel-
• CP 55244
• 79732-51-7
• 2-Naphthalenemethanol, 8-(4-(1,1-dimethylheptyl)-2-hydroxyphenyl)decahydro- 6-hydroxy-, (2S-(2alpha,4abeta,6alpha,8alpha,8aalpha))-
• CP55244
• CID 9844074
• (-)-CP 55244
• Q27076897
• 2-Naphthalenemethanol, 8-(4-(1,1-dimethylheptyl)-2-hydroxyphenyl)decahydro-6-hydroxy-, (2alpha,4abeta,6alpha,8alpha,8aalpha)-(+-)-
• 3HMR7H9HX8

• Inchi： 1S/C26H42O3/c1-4-5-6-7-12-26(2,3)20-10-11-22(25(29)15-20)24-16-21(28)14-19-9-8-18(17-27)13-23(19)24/h10-11,15,18-19,21,23-24,27-29H,4-9,12-14,16-17H2,1-3H3/t18-,19-,21+,23+,24-/m0/s1
• InChI Key： ZAELPWSCABXXAB-NWXGMGMZSA-N
• SMILES： O[C@H]1C[C@@H](C2C=CC(C(C)(C)CCCCCC)=CC=2O)[C@@H]2C[C@@H](CO)CC[C@H]2C1

Computed Properties

• Exact Mass: 402.31339520g/mol
• Monoisotopic Mass: 402.31339520g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 60.7Ų